Cas no 51631-50-6 (3-Methyl-2-(4-chlorophenyl)butyryl chloride)
51631-50-6 structure
Product Name:3-Methyl-2-(4-chlorophenyl)butyryl chloride
CAS No:51631-50-6
MF:C11H12Cl2O
MW:231.118381500244
MDL:MFCD03093952
CID:56052
PubChem ID:4178001
Update Time:2025-04-18
3-Methyl-2-(4-chlorophenyl)butyryl chloride Chemical and Physical Properties
Names and Identifiers
-
- 3-Methyl-2-(4-chlorophenyl)butyryl chloride
- 2-(4-Chlorophenyl)-3-methylbutyryl chloride
- 4-Chlorophenyl-α-isopropylacetyl chloride
- 2-(4-Chlorophenyl)-3-methylbutanoyl chloride
- 2-(4-Chlorophenyl)isovaleryl chloride
- isopropyl(4-chlorophenyl)acetyl chloride
- 2-(4-CHLOROPHENYL)-3-METHYLBUTYRYL
- Alpha-Isopropyl-4-Chlorophenyl Acetyl Chloride
- 2-(4-CHLOROPHENYL)-3-METHYLBUTYL CHLORID
- 4-chloro-1-(1-methylethyl)benzeneacetyl chloride
- 2-Isopropyl-4-chlorophenylacetyl Chloride
- 2-(4-chlorophenyl)-isovaleryl chloride
- 2-isopropyl-2-(4-chlorophenyl)-acetic acid chloride
- DTXSID20400326
- BWPYAVCZZUTOBY-UHFFFAOYSA-N
- A23956
- 3-Methyl-2-(4-chlorophenyl)butyrylchloride
- 2-isopropyl-2-p-chlorophenyl acetyl chloride
- AKOS015890780
- BS-22424
- 2-(4-chlorophenyl)-3-methylbutanoylchloride
- D97794
- 2-isopropyl-2-(4-chlorophenyl)acetic acid chloride
- 51631-50-6
- 2-(4-Chlorophenyl)-3-methylbutyryl chloride, 96%
- alpha-isopropyl-4-chlorophenylacetyl chloride
- FT-0640010
- alpha-isoproyl-4-chlorophenyl-acetic acid chloride
- SCHEMBL1780649
- DB-052000
-
- MDL: MFCD03093952
- Inchi: 1S/C11H12Cl2O/c1-7(2)10(11(13)14)8-3-5-9(12)6-4-8/h3-7,10H,1-2H3
- InChI Key: BWPYAVCZZUTOBY-UHFFFAOYSA-N
- SMILES: ClC(C(C1C=CC(=CC=1)Cl)C(C)C)=O
Computed Properties
- Exact Mass: 230.02700
- Monoisotopic Mass: 230.027
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 196
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 17.1A^2
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.4
Experimental Properties
- Color/Form: solid
- Density: 1.195
- Melting Point: No data available
- Boiling Point: 124-130 ºC (3 Torr)
- Flash Point: 117 ºC
- Refractive Index: n20/D 1.526(lit.)
- PSA: 17.07000
- LogP: 3.84500
- Solubility: Not available
- Vapor Pressure: No data available
3-Methyl-2-(4-chlorophenyl)butyryl chloride Security Information
- Signal Word:Warning
- Hazard Statement: H315 (100%) H319 (100%) H335 (100%)
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- WGK Germany:3
- Hazard Category Code: R36/37/38: irritating to eyes, respiratory tract and skin
- Safety Instruction: S26
-
Hazardous Material Identification:
- Risk Phrases:R36/37/38
- Safety Term:S26
- Storage Condition:Store at 4 ° C, -4 ° C is better
3-Methyl-2-(4-chlorophenyl)butyryl chloride Customs Data
- HS CODE:2916399090
- Customs Data:
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
3-Methyl-2-(4-chlorophenyl)butyryl chloride Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI YI EN HUA XUE JI SHU Co., Ltd. | R031836-500g |
3-Methyl-2-(4-chlorophenyl)butyryl chloride,96% |
51631-50-6 | 96% | 500g |
¥4716 | 2024-05-23 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | M99110-500g |
3-Methyl-2-(4-Chlorophenyl)Butyryl Chloride |
51631-50-6 | 500g |
¥4718.0 | 2021-09-08 | ||
| TRC | M295680-2.5g |
3-Methyl-2-(4-chlorophenyl)butyryl chloride |
51631-50-6 | 2.5g |
$64.00 | 2023-05-18 | ||
| TRC | M295680-5g |
3-Methyl-2-(4-chlorophenyl)butyryl chloride |
51631-50-6 | 5g |
$75.00 | 2023-05-18 | ||
| TRC | M295680-10g |
3-Methyl-2-(4-chlorophenyl)butyryl chloride |
51631-50-6 | 10g |
$87.00 | 2023-05-18 | ||
| TRC | M295680-25g |
3-Methyl-2-(4-chlorophenyl)butyryl chloride |
51631-50-6 | 25g |
$98.00 | 2023-05-18 | ||
| Ambeed | A600579-25g |
2-(4-Chlorophenyl)-3-methylbutanoyl chloride |
51631-50-6 | 98% | 25g |
$22.0 | 2025-02-24 | |
| eNovation Chemicals LLC | D121479-25g |
3-Methyl-2-(4-chlorophenyl)butyrylchloride |
51631-50-6 | 97% | 25g |
$130 | 2024-05-23 | |
| eNovation Chemicals LLC | Y1291070-500g |
3-Methyl-2-(4-Chlorophenyl)Butyryl Chloride |
51631-50-6 | 98% | 500g |
$185 | 2024-06-07 | |
| eNovation Chemicals LLC | D121479-5g |
3-Methyl-2-(4-chlorophenyl)butyrylchloride |
51631-50-6 | 97% | 5g |
$120 | 2025-02-27 |
3-Methyl-2-(4-chlorophenyl)butyryl chloride Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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